Imperatorin

• IUPAC Name: 9-(3-methylbut-2-enoxy)furo[3,2-g]chromen-7-one
• InChI: InChI=1S/C16H14O4/c1-10(2)5-7-19-16-14-12(6-8-18-14)9-11-3-4-13(17)20-15(11)16/h3-6,8-9H,7H2,1-2H3
• InChI Key: OLOOJGVNMBJLLR-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCOC1=C2C(=CC3=C1OC=C3)C=CC(=O)O2)C
• Molecular Formula: C16H14O4
• DSSTOX Substance ID: DTXSID8048737
• Molecular Weight: 270.28 g/mol
• Physical Description: Solid; [Merck Index], Solid
• Solubility: Slightly soluble in water, Practically insoluble in cold water; very sparingly soluble in boiling water, Freely soluble in chloroform; soluble in benzene, alcohol, ether, petroleum ether, alkali hydroxides, Soluble in ethanol, ether, benzene, petroleum ether; very soluble in chloroform
• Mechanism of Action: Imperatorin is a small molecule nature compound isolated from the root of Angelica dahurica, and has been shown to exhibit multiple bioeffector functions, including anti-cancer activity. However, the molecular mechanism underlying imperatorin in suppression of tumor growth is unknown. In this study, we aimed at elucidating the molecular mechanisms underlying imperatorin function and determining the efficacy of imperatorin in suppression of drug-resistant human liver cancer. We observed that imperatorin suppresses tumor cell growth through inducing apoptosis, and imperatorin is more effective in induction of multidrug-resistant human liver cancer cells in vitro. We further determined that imperatorin induces apoptosis through both extrinsic and intrinsic apoptosis pathway. At the molecular level, we identified Mcl-1 as the molecular target of imperatorin and determined that imperatorin induces proteosome-dependent Mcl-1 degradation to release Bak and Bax to trigger apoptosis in liver cancer cells. Consistent with its in vitro apoptosis induction activity, imperatorin exhibited potent activity against multidrug-resistant liver cancer xenograft growth in vivo. Taken together, we determined that imperatorin is a Mcl-1 degradation inducer that can effectively suppress multidrug-resistant human liver cancer growth in vivo, and thus holds great promise for development as an effective small molecule anti-cancer agent in human liver cancer therapy to overcome drug resistance., Imperatorin, a dietary furocoumarin, is found not only in medicinal plants, but also in popular culinary herbs, such as parsley and fennel. Recently, imperatorin has been shown to activate GPR119 in cells. Another GPR, GPR131, also called TGR5 or G-protein-coupled bile acid receptor 1 (GPBAR1), is known to regulate glucose metabolism. Additionally, TGR5 activation increases glucagon-like peptide (GLP-1) secretion to lower blood sugar levels in animals. Therefore, the present study aims to determine whether the effects of imperatorin on GLP-1 secretion are mediated by TGR5. First, we transfected cultured Chinese hamster ovary cells (CHO-K1 cells) with the TGR5 gene. Glucose uptake was confirmed in the transfected cells using a fluorescent indicator. Moreover, NCI-H716 cells, which secrete GLP-1, were used to investigate the changes in calcium concentrations and GLP-1 levels. In addition, streptozotocin (STZ)-induced type 1-like diabetic rats were used to identify the effects of imperatorin in vivo. Imperatorin dose-dependently increased glucose uptake in CHO-K1 cells expressing TGR5. In STZ diabetic rats, similar to the results in NCI-H716 cells, imperatorin induced a marked increase of GLP-1 secretion that was reduced, but not totally abolished, by a dose of triamterene that inhibited TGR5. Moreover, increases in GLP-1 secretion induced by imperatorin and GPR119 activation were shown in NCI-H716 cells. We demonstrated that imperatorin induced GLP-1 secretion via activating TGR5 and GPR119. Therefore, imperatorin shall be considered as a TGR5 and GPR119 agonist.
• Color/Form: Prisms from ether, long needles from hot water, Crystals from alcohol
• CAS RN: 482-44-0
• Melting Point: 102 °C

Description

It is a secondary metabolite with a molecular formula of C16H14O4 and a molecular weight of 270.28 g/mol . Imperatorin is known for its white, long fine needles or crystals, and it has a melting point of 101°C . This compound is insoluble in water but easily soluble in nonpolar solvents .

Scientific Research Applications

Imperatorin has a wide range of scientific research applications, including:

Chemistry: This compound is used as a starting material for the synthesis of various derivatives with potential pharmacological activities.

Biology: It has been studied for its effects on the central nervous system, including its potential as a neuroprotective agent.

Medicine: This compound exhibits anticancer, antiviral, and anti-inflammatory properties, making it a candidate for drug development.

Industry: It is used in the formulation of traditional medicines and as a bioactive compound in various industrial applications.

Mechanism of Action

Imperatorin exerts its effects through various molecular targets and pathways. For example, it has been shown to inhibit the activity of phosphodiesterase PDE4, displaying a significant preference for PDE4B over PDE4A . Additionally, this compound increases melanin synthesis through the cyclic adenosine monophosphate (cAMP)-dependent protein kinase (PKA)/cAMP-responsive element-binding protein (CREB)-dependent upregulation of microphthalmia-associated transcription factor (MITF) . It also affects the cardiovascular system and has antioxidant properties .

Safety and Hazards

Imperatorin is harmful if swallowed, causes skin irritation, may cause an allergic skin reaction, causes serious eye irritation, and may cause respiratory irritation.

Future Directions

Imperatorin has been shown to reduce overactive bladder symptoms. Future investigations should focus on determining the long-term safety of this compound and its efficacy in human clinical trials.

Biochemical Analysis

Biochemical Properties

Imperatorin interacts with various enzymes and proteins. It has been identified as an inhibitor of the phosphodiesterase PDE4 , showing a significant preference for PDE4B over PDE4A . This compound also exhibits inhibitory activity against acetylcholinesterase (AChE) , which plays a crucial role in neurotransmission .

Cellular Effects

This compound has been shown to have significant effects on various types of cells. For instance, it significantly reduces the viability of HeLa cells and laryngeal carcinoma (Hep-2) cells by inducing apoptosis . In addition, this compound promotes the uptake of various drugs in Caco-2 cells, possibly through the reduction of cell membrane potential and decrease of P-glycoprotein (P-gp)-mediated drug efflux .

Molecular Mechanism

This compound exerts its effects at the molecular level through various mechanisms. It has been shown to increase melanin synthesis through the cyclic adenosine monophosphate (cAMP)-dependent protein kinase (PKA)/cAMP-responsive element-binding protein (CREB)-dependent upregulation of microphthalmia-associated transcription factor (MITF), a key transcription factor in melanogenesis . Furthermore, this compound directly interacts with multiple residues situated within the transmembrane substrate-binding pocket of ABCG2, a drug transporter .

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with different dosages. For instance, this compound administered at the doses of 5 and 10 mg/kg prior to the injection of scopolamine improved memory acquisition and consolidation impaired by scopolamine .

Metabolic Pathways

This compound is involved in various metabolic pathways. Oxidation metabolism is the main metabolic pathway of this compound . In plants, this compound is synthesized through the shikimic acid pathway .

Transport and Distribution

This compound is transported and distributed within cells and tissues. It is actively transported from blood to brain across the blood-brain barrier by passive and carrier-mediated transporter .

Preparation Methods

Synthetic Routes and Reaction Conditions

Imperatorin can be synthesized through various methods. One common approach involves the extraction from plant materials using solvents like benzene, followed by separation using column chromatography . Another method involves the biosynthesis from umbelliferone, a coumarin derivative .

Industrial Production Methods

In industrial settings, this compound is often extracted from plants such as Angelica archangelica, Angelica dahurica, and Cnidium monnieri . The extraction process typically involves refluxing the air-dried and pulverized roots of these plants with benzene, followed by purification through column chromatography .

Chemical Reactions Analysis

Types of Reactions

Imperatorin undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the furanocoumarin structure of this compound.

Substitution: Substitution reactions can occur at different positions on the this compound molecule, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Substitution reactions may involve reagents like halogens, acids, and bases.

Major Products Formed

The major products formed from these reactions vary depending on the specific reaction conditions and reagents used. For example, oxidation can lead to the formation of hydroxylated derivatives, while reduction can produce reduced furanocoumarin compounds .

Comparison with Similar Compounds

Imperatorin is similar to other furanocoumarins such as psoralen, bergapten, and xanthotoxin . it is unique in its specific pharmacological properties and molecular structure. For instance:

Psoralen: While both this compound and psoralen are furanocoumarins, this compound has additional pharmacological activities, including neuroprotective and anticancer effects.

Bergapten: Bergapten shares some structural similarities with this compound but differs in its specific biological activities.

Xanthotoxin: Xanthotoxin is another furanocoumarin with distinct pharmacological properties compared to this compound.

References